Cas no 628703-66-2 (1,2,4-Oxadiazole, 3-[(aminooxy)methyl]-5-phenyl-)
628703-66-2 structure
Product Name:1,2,4-Oxadiazole, 3-[(aminooxy)methyl]-5-phenyl-
CAS No:628703-66-2
MF:C9H9N3O2
MW:191.186661481857
CID:1641145
Update Time:2024-09-11
1,2,4-Oxadiazole, 3-[(aminooxy)methyl]-5-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1,2,4-Oxadiazole, 3-[(aminooxy)methyl]-5-phenyl-
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- Inchi: 1S/C9H9N3O2/c10-13-6-8-11-9(14-12-8)7-4-2-1-3-5-7/h1-5H,6,10H2
- InChI Key: LKWZUPVLUUCGPK-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=CC=C2)=NC(CON)=N1
Computed Properties
- Exact Mass: 191.06957
Experimental Properties
- Density: 1.271±0.06 g/cm3(Predicted)
- Boiling Point: 379.8±44.0 °C(Predicted)
- PSA: 74.17
- pka: 2.95±0.70(Predicted)
1,2,4-Oxadiazole, 3-[(aminooxy)methyl]-5-phenyl- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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